![molecular formula C29H24N4O14S4 B2649866 1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]- CAS No. 37395-77-0](/img/no-structure.png)
1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]-
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Description
1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]- is a useful research compound. Its molecular formula is C29H24N4O14S4 and its molecular weight is 780.77. The purity is usually 95%.
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Scientific Research Applications
Preparation of Naphthalenesulfonic Acid Derivatives
This compound is used as a key starting material for the preparation of naphthalenesulfonic acid derivatives . These derivatives are obtained by reacting the compound with palmitoyl chloride .
Inhibition of DNA Polymerase and Ribonuclease H Activities
The naphthalenesulfonic acid derivatives, obtained from the compound, show the activity to inhibit DNA polymerase and ribonuclease H activities of HIV-1 reverse transcriptase . This makes the compound a potential candidate for antiretroviral therapy research.
Preparation of Molecularly Imprinted Sensor
The compound is used to prepare a copolymer with melamine . This copolymer is associated with graphene to prepare a molecularly imprinted sensor .
Determination of Melatonin in Human Biological Fluids
The molecularly imprinted sensor, prepared using the compound, is utilized for the determination of melatonin in human biological fluids . This application is particularly useful in medical and health research.
Study of Separation Techniques
The compound has been used to study the separation of aromatic sulfonated compounds using ion-interaction high-performance liquid chromatography and micellar electrokinetic capillary chromatography techniques .
Spectrophotometric Determination of Silicon
The compound is used for the spectrophotometric determination of silicon . This application is important in the field of materials science and engineering.
properties
CAS RN |
37395-77-0 |
---|---|
Product Name |
1-Naphthalenesulfonicacid,4-hydroxy-3-[2-[4-[2-[2-methoxy-5-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-7-sulfo-1-naphthalenyl]diazenyl]- |
Molecular Formula |
C29H24N4O14S4 |
Molecular Weight |
780.77 |
IUPAC Name |
4-hydroxy-3-[[4-[[2-methoxy-5-(2-sulfooxyethylsulfonyl)phenyl]diazenyl]-7-sulfonaphthalen-1-yl]diazenyl]naphthalene-1-sulfonic acid |
InChI |
InChI=1S/C29H24N4O14S4/c1-46-27-11-7-17(48(35,36)13-12-47-51(43,44)45)15-25(27)32-30-23-9-10-24(22-14-18(49(37,38)39)6-8-19(22)23)31-33-26-16-28(50(40,41)42)20-4-2-3-5-21(20)29(26)34/h2-11,14-16,34H,12-13H2,1H3,(H,37,38,39)(H,40,41,42)(H,43,44,45) |
InChI Key |
UCOARYAOMRVCGI-RRPBDJRISA-N |
SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)CCOS(=O)(=O)O)N=NC2=C3C=CC(=CC3=C(C=C2)N=NC4=C(C5=CC=CC=C5C(=C4)S(=O)(=O)O)O)S(=O)(=O)O |
solubility |
not available |
Origin of Product |
United States |
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